Cas no 1016686-67-1 (2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine)

• Product Name: 2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine
• CAS No: 1016686-67-1
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• CID: 4566892
• PubChem ID: 24693214
• Update Time: 2025-10-29

2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine

• Inchi： 1S/C11H24N2/c1-9-5-10(2)7-13(6-9)11(3,4)8-12/h9-10H,5-8,12H2,1-4H3
• InChI Key： ZNZYNDGDFJIBTF-UHFFFAOYSA-N
• SMILES： C(N)C(N1CC(C)CC(C)C1)(C)C

Computed Properties

• Exact Mass: 184.193949g/mol
• Monoisotopic Mass: 184.193949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.32g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 228.6±8.0 °C at 760 mmHg
• Flash Point: 91.8±13.6 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine

Professional Introduction to Compound with CAS No. 1016686-67-1 and Product Name: 2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine

The compound with the CAS number 1016686-67-1 and the product name 2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 3,5-dimethylpiperidine moiety, which is a key feature that contributes to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of 3,5-dimethylpiperidine derivatives in the design of novel pharmacological agents. The presence of this piperidine ring system enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery. The 2-methylpropan-1-amine component further contributes to the compound's complexity, offering multiple sites for functionalization and modification. These structural features make the compound a versatile tool for researchers exploring new therapeutic avenues.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have opened up new possibilities for developing treatments for various diseases. The 3,5-dimethylpiperidine core is known for its stability and compatibility with a wide range of biological systems, which makes it an attractive choice for drug development. Additionally, the 2-methylpropan-1-amine group provides a handle for further chemical manipulation, allowing researchers to fine-tune the properties of the compound to meet specific pharmacological requirements.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. Small molecules play a crucial role in modulating biological pathways and have been successfully used in treating a variety of conditions, including cancer, inflammation, and neurological disorders. The unique structural features of 2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine make it an excellent candidate for designing inhibitors that can target specific enzymes or receptors involved in disease processes.

Recent research has demonstrated that derivatives of 3,5-dimethylpiperidine can exhibit potent inhibitory activity against various enzymes implicated in disease pathways. For instance, studies have shown that certain piperidine-based compounds can inhibit kinases, which are often overactive in cancer cells. The 2-methylpropan-1-amine moiety in this compound may also contribute to its inhibitory properties by enhancing binding affinity to target proteins. These findings underscore the potential of this compound as a lead molecule for further drug development.

The synthesis of 2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for confirming the structural integrity of the compound.

Once synthesized, rigorous characterization is conducted to elucidate the physical and chemical properties of 1016686-67-1. This includes determining its melting point, boiling point, solubility profile, and spectroscopic data. These properties are critical for understanding how the compound behaves under different conditions and how it might interact with biological systems. Additionally, computational studies are often employed to predict the compound's behavior using molecular modeling techniques.

The pharmacological evaluation of 2-(3,5-dimethylpiperidin-1-yl)-2-methylpropan-1-amine involves testing its activity against various biological targets in vitro and in vivo. In vitro assays are used to assess the compound's interaction with enzymes and receptors at a molecular level. These assays provide preliminary data on the compound's potency and selectivity. In vivo studies follow to evaluate its efficacy in animal models, which can offer insights into its potential therapeutic benefits.

One area where this compound shows promise is in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems involved in conditions such as depression and anxiety. The structural features of 1016686-67-1 may allow it to interact with specific neurotransmitter receptors or enzymes, thereby influencing brain function positively. Further research is needed to fully understand its potential in this context.

Another exciting application lies in the field of anti-inflammatory drugs. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The ability of 3,5-dimethylpiperidine derivatives to inhibit inflammatory pathways makes them attractive candidates for developing new anti-inflammatory agents. By targeting key inflammatory mediators or enzymes, this compound could offer relief from symptoms associated with these conditions.

The development of novel drugs is often a lengthy process that involves multiple stages from discovery to market approval. However, compounds like 1016686-67-1 provide valuable starting points for researchers due to their unique properties and potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such compounds through preclinical testing and clinical trials.

In conclusion,2-(3,5-dimethylpiperidin-1-yll)-2-methylpropan-l-amine (CAS No: 1016686_67_1) represents a significant advancement in chemical pharmaceutical research with its unique structural features offering potential applications across multiple therapeutic areas including oncology neurology anti-inflammation etc Continuous research efforts will be required but initial findings suggest promising future prospects